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Compound of Interest

Compound Name: Methyl 2-Octynoate-d5

Cat. No.: B12370805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the preparation of a

stock solution of Methyl 2-Octynoate-d5. This deuterated standard is essential for a variety of

quantitative analytical applications, including mass spectrometry-based assays in

metabolomics and pharmacokinetic studies. Adherence to this protocol will ensure the accurate

and safe preparation of the stock solution.

Quantitative Data Summary
A summary of the relevant physical and chemical properties of Methyl 2-Octynoate and its

deuterated analog is provided in the table below. This information is critical for accurate stock

solution preparation and safe handling.
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Property Value Source

Chemical Name Methyl 2-Octynoate-d5 -

Synonyms
Deuterated Methyl heptine

carbonate
[1]

CAS Number
Not explicitly available for d5,

111-12-6 for non-deuterated
[2][3]

Molecular Formula C₉H₉D₅O₂ [1]

Molecular Weight ~159.24 g/mol (calculated) [2][4]

Appearance
Clear, colorless to pale yellow

liquid
[2][5]

Density
~0.92 g/mL at 25 °C (for non-

deuterated)
[6]

Boiling Point
217-220 °C (for non-

deuterated)
[2][3][5][6]

Solubility

Soluble in most fixed oils and

ethanol; slightly soluble in

propylene glycol; insoluble in

water and glycerin.[4][5]

[4][5]

Storage Conditions

Store at room temperature or

as recommended on the

Certificate of Analysis.[1][2]

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.[7]

[1][2][7]

Experimental Protocol: Stock Solution Preparation
(1 mg/mL Example)
This protocol details the steps for preparing a 1 mg/mL stock solution of Methyl 2-Octynoate-
d5. Adjustments to mass and volume can be made to achieve different concentrations.
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2.1. Materials and Equipment

Methyl 2-Octynoate-d5

Analytical balance

Volumetric flask (e.g., 1 mL or 10 mL, Class A)

Micropipettes

Appropriate solvent (e.g., Methanol, Acetonitrile, or Dimethyl sulfoxide)

Vortex mixer

Amber glass vial for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.[3][7][8]

2.2. Safety Precautions

Handle Methyl 2-Octynoate-d5 in a well-ventilated area, preferably within a chemical fume

hood.[7]

The compound may cause an allergic skin reaction.[3] Avoid contact with skin and eyes.[7][8]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.[3][8]

In case of skin contact, wash immediately with plenty of soap and water.[3][7]

This compound is very toxic to aquatic life.[3] Avoid release to the environment.[3][9]

2.3. Procedure

Solvent Selection: Based on the intended analytical method, select a suitable solvent in

which Methyl 2-Octynoate-d5 is soluble, such as methanol, acetonitrile, or DMSO.
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Tare the Weighing Vessel: Place a clean, dry weighing vessel (e.g., a microcentrifuge tube or

weighing paper) on the analytical balance and tare to zero.

Weighing the Compound:

Carefully weigh approximately 1 mg of Methyl 2-Octynoate-d5 into the tared vessel.

Record the exact mass to at least four decimal places.

Dissolution:

Quantitatively transfer the weighed Methyl 2-Octynoate-d5 to a 1 mL volumetric flask.

Add a small amount of the selected solvent to the weighing vessel to rinse any residual

compound and transfer the rinse to the volumetric flask. Repeat this step to ensure

complete transfer.

Add the solvent to the volumetric flask until it is approximately half-full.

Cap the flask and vortex gently until the solid is completely dissolved.

Final Dilution:

Once dissolved, add the solvent to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the prepared stock solution to a clean, labeled amber glass vial to protect it from

light.

The label should include the compound name, concentration, solvent, preparation date,

and the preparer's initials.

Store the solution under the conditions recommended in the Certificate of Analysis,

typically in a cool, dry place.[7]
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Visualized Workflow
The following diagram illustrates the key steps in the preparation of the Methyl 2-Octynoate-
d5 stock solution.

Step 1: Safety Precautions
(Don PPE, Use Fume Hood)

Step 2: Weigh Compound
(Analytical Balance)

Proceed Safely

Step 3: Quantitative Transfer
(to Volumetric Flask)

Transfer Weighed Mass

Step 4: Dissolve in Solvent
(Vortex)

Add Solvent

Step 5: Dilute to Final Volume
(Bring to Mark)

Ensure Complete Dissolution

Step 6: Homogenize
(Invert Flask)

Finalize Concentration

Step 7: Transfer and Store
(Labeled Amber Vial)

Prepare for Storage

Click to download full resolution via product page
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Caption: Workflow for Methyl 2-Octynoate-d5 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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